Cas no 58452-00-9 (3-Benzyloxy-4-methoxybenzoic acid)

3-Benzyloxy-4-methoxybenzoic acid is a benzoic acid derivative characterized by the presence of benzyloxy and methoxy substituents at the 3- and 4-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its distinct substitution pattern enhances reactivity in coupling reactions and functional group transformations, making it valuable for constructing complex molecular frameworks. The benzyloxy group offers selective deprotection potential, enabling controlled synthetic modifications. With a well-defined crystalline structure, it ensures consistent purity and stability, facilitating reproducible results in research and industrial applications. Suitable for use under standard laboratory conditions, it is commonly employed in medicinal chemistry and material science.
3-Benzyloxy-4-methoxybenzoic acid structure
58452-00-9 structure
Product Name:3-Benzyloxy-4-methoxybenzoic acid
CAS No:58452-00-9
MF:C15H14O4
MW:258.269264698029
MDL:MFCD00016526
CID:89987
PubChem ID:94057
Update Time:2025-06-07

3-Benzyloxy-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyloxy-4-methoxybenzoic acid
    • 4-methoxy-3-phenylmethoxybenzoic acid
    • 3-Benzyloxy-4-methoxy-benzoesaeure
    • 3-benzyloxy-p-anisic acid
    • AKOS000187021
    • 5753UB4S7S
    • 58452-00-9
    • MFCD00016526
    • 3-(benzyloxy)-4-methoxybenzoicacid
    • 4-methoxy-3-(phenylmethoxy)benzoic acid
    • Benzoic acid, 4-methoxy-3-(phenylmethoxy)-
    • DTXSID80207151
    • AS-62458
    • CS-0145579
    • Benzoic acid, 3-benzyloxy-4-methoxy-
    • 3-benzyloxy-4-methoxy benzoic acid
    • SY346705
    • EINECS 261-260-0
    • 1-AMINO-8-NAPHTHOICACID
    • TCMDC-125534
    • E79076
    • NS00033930
    • CHEMBL535453
    • 3-(benzyloxy)-4-methoxybenzoic acid
    • 3-benzyloxy-4-methoxy-benzoic acid
    • FT-0615100
    • SCHEMBL1029034
    • ALBB-035115
    • STL510448
    • MDL： MFCD00016526
    • Inchi： 1S/C15H14O4/c1-18-13-8-7-12(15(16)17)9-14(13)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,16,17)
    • InChI Key： YPDXIGBSOBESNI-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)O)C=CC=1OC
    • BRN： 2660886

Computed Properties

  • Exact Mass: 258.08900
  • Monoisotopic Mass: 258.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White or cream crystalline powder
  • Density: 1.225
  • Melting Point: 180-182°C
  • Boiling Point: 416.6°Cat760mmHg
  • Flash Point: 156°C
  • Refractive Index: 1.589
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 55.76000
  • LogP: 2.97240
  • Solubility: water
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Benzyloxy-4-methoxybenzoic acid Security Information

3-Benzyloxy-4-methoxybenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Benzyloxy-4-methoxybenzoic acid Pricemore >>

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